(4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl)acetic acid
(4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl)acetic acid
Brand Name:
Vulcanchem
CAS No.:
17547-79-4
VCID:
VC0107933
InChI:
InChI=1S/C11H11NO3S/c13-10(14)5-7-6-16-9-4-2-1-3-8(9)12-11(7)15/h1-4,7H,5-6H2,(H,12,15)(H,13,14)
SMILES:
C1C(C(=O)NC2=CC=CC=C2S1)CC(=O)O
Molecular Formula:
C11H11NO3S
Molecular Weight:
237.28 g/mol
(4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl)acetic acid
CAS No.: 17547-79-4
Main Products
VCID: VC0107933
Molecular Formula: C11H11NO3S
Molecular Weight: 237.28 g/mol
| CAS No. | 17547-79-4 |
|---|---|
| Product Name | (4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl)acetic acid |
| Molecular Formula | C11H11NO3S |
| Molecular Weight | 237.28 g/mol |
| IUPAC Name | 2-(4-oxo-3,5-dihydro-2H-1,5-benzothiazepin-3-yl)acetic acid |
| Standard InChI | InChI=1S/C11H11NO3S/c13-10(14)5-7-6-16-9-4-2-1-3-8(9)12-11(7)15/h1-4,7H,5-6H2,(H,12,15)(H,13,14) |
| Standard InChIKey | VCSCQLDBPVHQPW-UHFFFAOYSA-N |
| SMILES | C1C(C(=O)NC2=CC=CC=C2S1)CC(=O)O |
| Canonical SMILES | C1C(C(=O)NC2=CC=CC=C2S1)CC(=O)O |
| PubChem Compound | 580528 |
| Last Modified | Nov 11 2021 |
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